molecular formula C12H15O5P B3188028 Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester CAS No. 18795-26-1

Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester

Cat. No.: B3188028
CAS No.: 18795-26-1
M. Wt: 270.22 g/mol
InChI Key: KQCDNTFMEXGZKZ-UHFFFAOYSA-N
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Description

Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester is a chemical compound with the molecular formula C12H15O5P . It is a phenyl-based organophosphorus compound and is commonly used as a chemical intermediate in the production of various industrial products . This chemical is characterized by its two oxirane functional groups, also known as epoxy groups, which makes it suitable for use as a cross-linking agent in polymer production .


Synthesis Analysis

Phosphonic acids are rapidly and conveniently prepared from their simple dialkyl esters by silyldealkylation with bromotrimethylsilane (BTMS), followed by desilylation upon contact with water or methanol . This method, introduced originally by McKenna, has long been favored due to its convenience, high yields, very mild conditions, and chemoselectivity .


Molecular Structure Analysis

The molecular structure of this compound is characterized by its two oxirane functional groups . The molecular formula is C12H15O5P .


Chemical Reactions Analysis

Phosphonic acids are rapidly and conveniently prepared from their simple dialkyl esters by silyldealkylation with bromotrimethylsilane (BTMS), followed by desilylation upon contact with water or methanol . This method, introduced originally by McKenna, has long been favored due to its convenience, high yields, very mild conditions, and chemoselectivity .

Mechanism of Action

The mechanism of action of Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester is characterized by its two oxirane functional groups, also known as epoxy groups . These groups make it suitable for use as a cross-linking agent in polymer production .

Future Directions

The future directions of Phosphonic acid, phenyl-, bis(oxiranylmethyl) ester research could involve exploring its potential applications in various industrial products . Additionally, the Microwave-Accelerated McKenna Synthesis of Phosphonic Acids could be further investigated for its potential to dramatically accelerate quantitative silyldealkylation compared to traditional methods .

Properties

CAS No.

18795-26-1

Molecular Formula

C12H15O5P

Molecular Weight

270.22 g/mol

IUPAC Name

2-[[oxiran-2-ylmethoxy(phenyl)phosphoryl]oxymethyl]oxirane

InChI

InChI=1S/C12H15O5P/c13-18(16-8-10-6-14-10,17-9-11-7-15-11)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2

InChI Key

KQCDNTFMEXGZKZ-UHFFFAOYSA-N

SMILES

C1C(O1)COP(=O)(C2=CC=CC=C2)OCC3CO3

Canonical SMILES

C1C(O1)COP(=O)(C2=CC=CC=C2)OCC3CO3

Origin of Product

United States

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